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Introduction to GPR132 (G2A)
G protein-coupled receptor 132 (GPR132), also known as G2 accumulation protein (G2A), is a

seven-pass transmembrane receptor involved in a variety of physiological and pathological

processes.[1][2] Initially identified as a stress-inducible orphan receptor, it is now recognized as

a proton-sensing GPCR that can also be activated by various ligands, including metabolites of

linoleic acid and lactate.[3][4] GPR132 plays significant roles in regulating immune cell function,

cell cycle progression, and inflammation.[1][2] Its expression across different cell types dictates

its function, making it a crucial target of interest in immunology, oncology, and drug

development. This guide provides an in-depth overview of GPR132 expression, its signaling

pathways, and the experimental methodologies used for its characterization.

Section 1: GPR132 Expression Profiles in Various
Cell Types
GPR132 expression is predominantly observed in hematopoietic cells and tissues, with varying

levels across different lineages.[3][5] Its expression is dynamically regulated by cellular

activation states and the surrounding microenvironment.
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GPR132 Expression in Immune Cells
GPR132 is a key regulator of both innate and adaptive immunity. It is expressed in

macrophages, T cells, B cells, dendritic cells, and natural killer (NK) cells.[3][6]
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Immune Cell Type
Expression Level &

Context
Key Functions References

Macrophages

Highly expressed.[4]

[5] Expression is

modulated by the

tumor

microenvironment.[4]

Senses lactate,

promotes M2-like

polarization, facilitates

tumor cell migration

and invasion,

mediates

efferocytosis.[4][7][8]

[4][5][7][8]

T Lymphocytes

Expressed in CD8+ T

cells, with expression

increasing after

activation and

persisting into the

memory phase.[9]

Negatively regulates T

cell expansion

following infection;

GPR132 knockout

leads to increased T

cell proliferation.[9]

[10][11]

[3][9][10][11]

B Lymphocytes

Expressed in B cells.

[3][12] Gpr132

knockout mice show

abnormal B cell

expansion.[1]

Regulation of B cell

homeostasis. High

expression is

associated with acute

lymphoblastic

leukemia.[1][13]

[1][3][12][13]

Dendritic Cells Expressed.[3][12]

Potential role in

immune surveillance

and antigen

presentation.

[3][12]

Natural Killer (NK)

Cells

Expression is reduced

in activated NK cells.

[14]

Acts as a negative

regulator; its

deficiency enhances

NK cell maturity and

anti-tumor cytotoxicity.

[14]

[14]

Neutrophils Expressed.[3][15] May facilitate

signaling for

[3][15]
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neutrophil activation

and calcium flux.[15]

GPR132 Expression in Other Cell Types
Beyond the immune system, GPR132 expression has been documented in other cell types,

particularly in the context of disease.
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Cell Type
Expression Level &

Context
Key Functions References

Cancer Cells

Generally low or

absent in many

cancer types, such as

breast cancer.[4]

Expression is lower in

AML blasts compared

to normal bone

marrow cells.[6]

Variable expression in

colorectal, liver, and

ovarian cancers.[16]

In AML, its activation

induces cell

differentiation and

inhibits growth.[6][17]

In breast cancer, its

role is primarily on

interacting

macrophages rather

than the cancer cells

themselves.[4][18]

[4][6][16][17][18]

Fibroblasts

Expressed in primary

human lung

fibroblasts.[19]

Its specific role in

fibrosis is still under

investigation, though it

is part of the proton-

sensing GPCR family

implicated in fibroblast

biology.[19][20]

[19][20]

Endothelial Cells

Reportedly not

detected in brain or

skin vascular

endothelial cells.[15]

However, it may be

expressed in other

cardiovascular system

cells.[2]

Potential involvement

in atherosclerosis and

cardiovascular

function.[2]

[2][15]

Section 2: GPR132 Signaling Pathways
GPR132 activation triggers diverse downstream signaling cascades that are highly context-

dependent. These pathways regulate cellular functions ranging from differentiation and

proliferation to migration and cytokine production.
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Lactate-GPR132 Signaling in Tumor-Associated
Macrophages (TAMs)
In the acidic tumor microenvironment, cancer-derived lactate acts as a key signaling molecule.

Lactate activates GPR132 on tumor-associated macrophages, promoting a pro-tumoral M2-like

phenotype that enhances cancer cell adhesion, migration, and ultimately, metastasis.[4][8]
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Lactate-GPR132 signaling in TAMs.
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GPR132-Mediated Differentiation in Acute Myeloid
Leukemia (AML)
In AML cells, which exhibit a differentiation blockade, the activation of GPR132 can induce

myeloid differentiation. This process is mediated by a Gs-PKA signaling pathway that leads to

the inhibition of the mTOR pathway, a key regulator of AML cell survival and proliferation.[17]
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GPR132-induced differentiation in AML.
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GPR132 Signaling in Natural Killer (NK) Cells
GPR132 acts as an immune checkpoint in NK cells, negatively regulating their function. It

signals through a Gαs-CSK-ZAP70-NF-κB pathway. The downregulation of GPR132 in

activated NK cells is necessary for their full cytotoxic potential.[14]
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GPR132 signaling in NK cells.

Section 3: Experimental Protocols for GPR132
Analysis
Accurate assessment of GPR132 expression and localization is critical for understanding its

function. Standard molecular and cellular biology techniques are employed for its detection.

Protocol 1: Immunohistochemistry (IHC)
IHC is used to visualize GPR132 protein expression and localization within paraffin-embedded

tissue sections.

Detailed Methodology:

Tissue Preparation: Fix tissue in formalin and embed in paraffin wax.[21]

Sectioning: Cut 4 µm sections and mount on charged microscope slides.[21]

Deparaffinization and Rehydration: Heat slides at 60°C for 45 minutes. Deparaffinize with

xylene and rehydrate through a graded alcohol series (100%, 95%, 80%) to distilled water.

[21]

Antigen Retrieval: Steam slides in 0.01M sodium citrate buffer (pH 6.0) at 99-100°C for 20

minutes. Cool for 20 minutes.[21]

Blocking: Apply a universal protein block for 20 minutes at room temperature (RT) to prevent

non-specific antibody binding.[21]

Primary Antibody Incubation: Apply diluted primary anti-GPR132 antibody (e.g., 1:20-1:200

dilution) and incubate for 45 minutes at RT.[21][22]

Secondary Antibody Incubation: Apply a biotinylated secondary antibody (e.g., anti-rabbit

IgG) for 30 minutes at RT.[21]

Detection: Apply an alkaline phosphatase-streptavidin conjugate for 30 minutes, followed by

an alkaline phosphatase chromogen substrate for 30 minutes.[21]
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Counterstaining & Mounting: Counterstain with a suitable nuclear stain (e.g., hematoxylin),

dehydrate through graded alcohols and xylene, and apply a coverslip.[21]
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IHC workflow for GPR132 detection.

Protocol 2: Western Blotting
Western blotting is used to detect and quantify GPR132 protein levels in cell or tissue lysates.

Detailed Methodology:

Lysate Preparation: Lyse cells or homogenized tissue in RIPA buffer with protease inhibitors.

Determine protein concentration using a BCA assay.

SDS-PAGE: Denature protein lysates and separate by molecular weight on a polyacrylamide

gel.

Protein Transfer: Transfer separated proteins from the gel to a PVDF or nitrocellulose

membrane.

Blocking: Block the membrane for 1 hour at RT in 5% non-fat milk or BSA in TBS-T to

prevent non-specific binding.

Primary Antibody Incubation: Incubate the membrane with a primary anti-GPR132 antibody

(e.g., 1:200-1:1,000 dilution) overnight at 4°C.[22]

Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated

secondary antibody for 1 hour at RT.

Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein

bands using an imaging system.

Analysis: Quantify band intensity relative to a loading control (e.g., β-actin or GAPDH).
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Western blot workflow for GPR132.

Protocol 3: Quantitative Real-Time PCR (qPCR)
qPCR is used to measure the relative or absolute quantity of GPR132 mRNA transcripts.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 18 Tech Support

https://www.benchchem.com/product/b12380514/docs?utm_src=pdf-body-img#gpr132-expression-and-function-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Methodology:

RNA Extraction: Isolate total RNA from cells or tissues using a suitable kit (e.g., TRIzol or

column-based methods). Assess RNA quality and quantity.

cDNA Synthesis: Reverse transcribe 1-2 µg of total RNA into complementary DNA (cDNA)

using a reverse transcriptase enzyme and oligo(dT) or random primers.

qPCR Reaction Setup: Prepare a reaction mix containing cDNA template, forward and

reverse primers specific for GPR132, and a fluorescent DNA-binding dye (e.g., SYBR

Green) or a probe.

Thermal Cycling: Perform the qPCR reaction in a thermal cycler. A typical program includes

an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

Data Analysis: Determine the cycle threshold (Ct) value for GPR132 and a reference

(housekeeping) gene. Calculate the relative expression of GPR132 using the ΔΔCt method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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